Cas no 100056-95-9 (1-Propanone, 1-(2,5-dimethyl-3-thienyl)-2,2-dimethyl-)

• Product Name: 1-Propanone, 1-(2,5-dimethyl-3-thienyl)-2,2-dimethyl-
• CAS No: 100056-95-9
• MF: C₁₁H₁₆OS
• MW: 196.309142112732
• CID: 1124473
• Update Time: 2024-07-27

1-Propanone, 1-(2,5-dimethyl-3-thienyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,5-dimethyl-3-thienyl)-2,2-dimethyl-

• Inchi： 1S/C11H16OS/c1-7-6-9(8(2)13-7)10(12)11(3,4)5/h6H,1-5H3
• InChI Key： BXPZWUUNIKUVER-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)SC=1C)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 196.092186g/mol
• Monoisotopic Mass: 196.092186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 196.31g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.019±0.06 g/cm3(Predicted)
• Boiling Point: 97-99 °C(Press: 5 Torr)